Cas no 6946-09-4 (1H-Benzotriazole-1-propanenitrile)
1H-Benzotriazole-1-propanenitrile is a heterocyclic organic compound featuring a benzotriazole core functionalized with a propanenitrile group. This structure imparts unique chemical properties, making it valuable in applications such as corrosion inhibition, photostabilization, and organic synthesis. Its benzotriazole moiety offers strong metal-coordinating capabilities, enhancing its effectiveness as an inhibitor for copper and other non-ferrous metals. The nitrile group further increases reactivity, enabling its use as an intermediate in the synthesis of more complex molecules. The compound exhibits good thermal stability and solubility in common organic solvents, facilitating its incorporation into formulations for industrial and research applications. Its dual functionality makes it a versatile reagent in material science and fine chemical production.
6946-09-4 structure
Product Name:1H-Benzotriazole-1-propanenitrile
CAS No:6946-09-4
MF:C9H8N4
MW:172.18662071228
MDL:MFCD00466601
CID:529971
PubChem ID:243414
Update Time:2025-06-09
1H-Benzotriazole-1-propanenitrile Chemical and Physical Properties
Names and Identifiers
-
- 1H-Benzotriazole-1-propanenitrile
- 3-Benzotriazol-1-yl-propionitril;3-benzotriazolylpropanenitrile;1-<2-Cyan-ethyl>-benzotriazol;3-benzotriazol-1-yl-propionitrile;
- 3-(benzotriazol-1-yl)propanenitrile
- MFCD00466601
- SR-01000390913
- 6946-09-4
- NCGC00043244-02
- CHEMBL1387942
- SMR000019036
- HMS2368N05
- AKOS005174349
- DTXSID20287891
- CS-0247527
- 3-(1H-1,2,3-benzotriazol-1-yl)propanenitrile
- ChemDiv3_000293
- NSC53149
- 3-(1H-benzotriazol-1-yl)propanenitrile
- EN300-36746
- HMS1473N07
- 3-(1h-benzo[d][1,2,3]triazol-1-yl)propanenitrile
- EU-0066964
- NSC-53149
- MLS000084689
- Z91644832
- IDI1_019611
- LS-04496
- SR-01000390913-1
-
- MDL: MFCD00466601
- Inchi: 1S/C9H8N4/c10-6-3-7-13-9-5-2-1-4-8(9)11-12-13/h1-2,4-5H,3,7H2
- InChI Key: ANMOBWUFLHVUBF-UHFFFAOYSA-N
- SMILES: N1(CCC#N)C2C=CC=CC=2N=N1
Computed Properties
- Exact Mass: 172.07500
- Monoisotopic Mass: 172.074896
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 219
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 54.5
Experimental Properties
- Density: 1.25
- Boiling Point: 397.8°Cat760mmHg
- Flash Point: 194.4°C
- Refractive Index: 1.663
- PSA: 54.50000
- LogP: 1.34498
1H-Benzotriazole-1-propanenitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM524139-1g |
3-(1H-Benzo[d][1,2,3]triazol-1-yl)propanenitrile |
6946-09-4 | 97% | 1g |
$196 | 2024-07-24 | |
| abcr | AB408767-500 mg |
3-(1H-1,2,3-Benzotriazol-1-yl)propanenitrile |
6946-09-4 | 500MG |
€195.40 | 2023-02-20 | ||
| abcr | AB408767-1 g |
3-(1H-1,2,3-Benzotriazol-1-yl)propanenitrile |
6946-09-4 | 1 g |
€239.00 | 2023-07-19 | ||
| abcr | AB408767-5 g |
3-(1H-1,2,3-Benzotriazol-1-yl)propanenitrile |
6946-09-4 | 5 g |
€656.50 | 2023-07-19 | ||
| abcr | AB408767-10 g |
3-(1H-1,2,3-Benzotriazol-1-yl)propanenitrile |
6946-09-4 | 10 g |
€1,074.00 | 2023-07-19 | ||
| Enamine | EN300-36746-0.05g |
3-(1H-1,2,3-benzotriazol-1-yl)propanenitrile |
6946-09-4 | 95.0% | 0.05g |
$87.0 | 2025-03-21 | |
| Enamine | EN300-36746-0.1g |
3-(1H-1,2,3-benzotriazol-1-yl)propanenitrile |
6946-09-4 | 95.0% | 0.1g |
$130.0 | 2025-03-21 | |
| Enamine | EN300-36746-0.25g |
3-(1H-1,2,3-benzotriazol-1-yl)propanenitrile |
6946-09-4 | 95.0% | 0.25g |
$186.0 | 2025-03-21 | |
| Enamine | EN300-36746-0.5g |
3-(1H-1,2,3-benzotriazol-1-yl)propanenitrile |
6946-09-4 | 95.0% | 0.5g |
$293.0 | 2025-03-21 | |
| Enamine | EN300-36746-1.0g |
3-(1H-1,2,3-benzotriazol-1-yl)propanenitrile |
6946-09-4 | 95.0% | 1.0g |
$376.0 | 2025-03-21 |
1H-Benzotriazole-1-propanenitrile Related Literature
-
Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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Vitaly Gurylev,Chung-Yi Su,Tsong-Pyng Perng Phys. Chem. Chem. Phys., 2016,18, 16033-16038
-
Ching Hsuan Lin,Yu Sin Shih,Meng Wei Wang,Chun Yu Tseng,Tzong Yuan Juang,Chih Feng Wang RSC Adv., 2014,4, 8692-8698
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
6946-09-4 (1H-Benzotriazole-1-propanenitrile) Related Products
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- 67246-32-6(1H-BENZOTRIAZOLE, 1-CYCLOPROPYL-)
- 16584-05-7(1H-Benzotriazole,1-ethyl-)
- 73866-19-0(3-(1H-Benzo[d][1,2,3]triazol-1-yl)propan-1-amine)
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- 708-43-0(1-Butyl-1H-benzo[d][1,2,3]triazole)
- 26861-80-3(1-(Benzotriazol-1-yl)propan-2-amine)
- 111198-08-4(1H-Benzotriazole-1-acetonitrile)
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